Cas no 1806338-70-4 (Ethyl 2-hydroxy-6-nitropyridine-4-acetate)

• Product Name: Ethyl 2-hydroxy-6-nitropyridine-4-acetate
• CAS No: 1806338-70-4
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 4802098
• Update Time: 2025-08-05

Ethyl 2-hydroxy-6-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-hydroxy-6-nitropyridine-4-acetate

• Inchi： 1S/C9H10N2O5/c1-2-16-9(13)5-6-3-7(11(14)15)10-8(12)4-6/h3-4H,2,5H2,1H3,(H,10,12)
• InChI Key： YXDFLYOYLBFWTI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=CC(NC(=C1)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 0
• Topological Polar Surface Area: 101

Additional information on Ethyl 2-hydroxy-6-nitropyridine-4-acetate

Ethyl 2-hydroxy-6-nitropyridine-4-acetate (CAS No. 1806338-70-4): An Overview of Its Structure, Properties, and Applications

Ethyl 2-hydroxy-6-nitropyridine-4-acetate (CAS No. 1806338-70-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring with a hydroxyl group at the 2-position, a nitro group at the 6-position, and an acetate ester at the 4-position. The combination of these functional groups endows the molecule with a range of interesting chemical and biological properties.

The structure of Ethyl 2-hydroxy-6-nitropyridine-4-acetate has been extensively studied using various spectroscopic techniques, including NMR, IR, and mass spectrometry. These analyses have provided detailed insights into the molecular conformation and electronic properties of the compound. The presence of the hydroxyl group and the nitro group introduces polarity and reactivity, making it a versatile building block for further chemical modifications.

In terms of physical properties, Ethyl 2-hydroxy-6-nitropyridine-4-acetate is typically a solid at room temperature with a melting point in the range of 120-130°C. It is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but less soluble in water. These solubility characteristics are crucial for its use in various chemical reactions and biological assays.

The chemical reactivity of Ethyl 2-hydroxy-6-nitropyridine-4-acetate has been explored in several studies. The hydroxyl group can undergo substitution reactions, such as esterification or ether formation, while the nitro group can be reduced to an amino group under appropriate conditions. These transformations are valuable for synthesizing derivatives with enhanced biological activity or improved pharmacokinetic properties.

In the context of pharmaceutical research, Ethyl 2-hydroxy-6-nitropyridine-4-acetate has shown promise as a lead compound for drug discovery. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, preliminary data suggest that it may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases.

The biological activity of Ethyl 2-hydroxy-6-nitropyridine-4-acetate has been evaluated in both in vitro and in vivo models. In cell-based assays, it has shown selective cytotoxicity against cancer cell lines while exhibiting minimal toxicity to normal cells. This selective toxicity is an important characteristic for developing effective anticancer drugs with reduced side effects.

To further explore its therapeutic potential, clinical trials are being planned to assess the safety and efficacy of Ethyl 2-hydroxy-6-nitropyridine-4-acetate in human subjects. Preclinical studies have provided encouraging results, indicating that it may be a viable candidate for advancing to clinical trials. These trials will focus on evaluating its pharmacokinetics, pharmacodynamics, and safety profile in humans.

In addition to its potential as a therapeutic agent, Ethyl 2-hydroxy-6-nitropyridine-4-acetate has also found applications in chemical synthesis and materials science. Its unique structure makes it a valuable intermediate for synthesizing more complex molecules with diverse functionalities. For instance, it can be used as a starting material for preparing polymers with tailored properties for use in biomedical devices or drug delivery systems.

The environmental impact of Ethyl 2-hydroxy-6-nitropyridine-4-acetate is another important consideration. Studies have shown that it is relatively stable under environmental conditions and does not pose significant ecological risks when handled properly. However, proper disposal methods should be followed to minimize any potential environmental impact.

In conclusion, Ethyl 2-hydroxy-6-nitropyridine-4-acetate (CAS No. 1806338-70-4) is a promising compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structure and favorable properties make it an attractive candidate for further development and commercialization. Ongoing research continues to uncover new possibilities for this versatile molecule, highlighting its importance in advancing scientific knowledge and improving human health.